Cas no 2227755-91-9 (4-amino-5-(3-chloro-5-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one)

• Product Name: 4-amino-5-(3-chloro-5-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one
• CAS No: 2227755-91-9
• MF: C₁₃H₁₆ClFN₂O
• MW: 270.730345726013
• CID: 6233369
• PubChem ID: 165899108
• Update Time: 2025-06-08

4-amino-5-(3-chloro-5-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(3-chloro-5-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one
• EN300-1635548
• 2227755-91-9

• Inchi： 1S/C13H16ClFN2O/c1-7(2)17-12(18)6-11(16)13(17)8-3-9(14)5-10(15)4-8/h3-5,7,11,13H,6,16H2,1-2H3/t11-,13+/m0/s1
• InChI Key： BARHTLKMPZMMLB-WCQYABFASA-N
• SMILES： ClC1=CC(=CC(=C1)[C@@H]1[C@H](CC(N1C(C)C)=O)N)F

Computed Properties

• Exact Mass: 270.0935190g/mol
• Monoisotopic Mass: 270.0935190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-amino-5-(3-chloro-5-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one

Introduction to 4-amino-5-(3-chloro-5-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2227755-91-9)

4-amino-5-(3-chloro-5-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one, identified by its CAS number 2227755-91-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidinone class, a heterocyclic structure known for its versatile biological activities. The presence of multiple functional groups, including an amino group, chloro and fluoro substituents on the phenyl ring, and an isopropyl side chain, contributes to its unique chemical properties and potential pharmacological applications.

The molecular structure of 4-amino-5-(3-chloro-5-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2227755-91-9) exhibits a balance of lipophilicity and polarity, which is often critical for drug-like characteristics such as solubility, membrane permeability, and metabolic stability. The combination of these features makes it a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidinone derivatives due to their reported activities in various biological pathways. Specifically, compounds with similar structural motifs have shown promise in the inhibition of enzymes and receptors involved in inflammation, cancer progression, and neurodegenerative diseases. The substitution pattern in 4-amino-5-(3-chloro-5-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2227755-91-9) may confer selective interactions with biological targets, making it an attractive scaffold for medicinal chemists.

One of the key areas where this compound has been investigated is in the context of anti-inflammatory agents. The amino group and the chloro-fluoro phenyl moiety are particularly noteworthy, as they have been shown to modulate inflammatory pathways by interacting with key transcription factors and cytokine receptors. Preliminary studies have suggested that derivatives of this nature may exhibit potent anti-inflammatory effects without significant side effects associated with traditional NSAIDs.

Furthermore, the structural features of 4-amino-5-(3-chloro-5-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2227755-91-9) make it a candidate for further exploration in oncology research. The ability to selectively inhibit enzymes such as tyrosine kinases and cyclases has been observed in related compounds, suggesting that this molecule may have potential applications in cancer therapy. The presence of fluorine atoms is particularly interesting, as fluorine substitution is known to enhance metabolic stability and binding affinity in drug candidates.

The synthesis of 4-amino-5-(3-chloro-5-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2227755-91-9) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the pyrrolidinone ring through cyclization reactions, followed by functional group modifications such as chlorination and fluorination at the phenyl ring. The introduction of the isopropyl group at the 1-position typically involves alkylation reactions under controlled conditions.

Recent advances in synthetic methodologies have enabled more efficient and scalable production of complex molecules like 4-amino-5-(3-chloro-5-fluorophenyl)-1-(propan-2-y l)pyrrolidin -2-one (CAS No. 2227755 - 91 - 9). Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing specific substituents at desired positions within the molecule. These methods not only improve synthetic efficiency but also allow for greater structural diversity, which is essential for drug discovery efforts.

In terms of pharmacokinetic properties, 4-amino - 5 - (3 - chloro - 5 - fluoro phen yl ) - 1 - ( pro pan - 2 - yl ) p y r rol idin - 2 - one (CAS No. 2227755 - 91 - 9) exhibits characteristics that are favorable for oral administration. The moderate lipophilicity ensures adequate membrane permeability, while the polar functional groups enhance solubility in aqueous environments. These properties are critical for achieving optimal bioavailability and therapeutic efficacy.

The potential therapeutic applications of this compound are further supported by computational modeling studies that predict favorable interactions with biological targets. Molecular docking simulations have been used to evaluate binding affinities with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Additionally, binding studies with receptor targets involved in cancer signaling pathways have provided insights into the compound's mechanism of action.

As research continues to uncover new biological functions and therapeutic opportunities, compounds like 4-amino - 5 - (3-chloro - 5-fluoro phen yl ) - 1 - ( pro pan - 2 - yl ) p y r rol idin - 2 - one (CAS No. 2227755 - 91 - 9) are expected to play a significant role in future drug development pipelines. The combination of structural complexity and demonstrated biological activity makes it a valuable asset for medicinal chemists seeking to develop innovative treatments for various diseases.

In conclusion,4-amino - 5 -(3-chloro - 5-fluoro phen yl ) - 1 -( pro pan --2-y l ) p y r rol idin --2-one (CAS No.-22--27755--91--9-) represents a promising lead compound with diverse pharmacological potential.- Its unique structural features-and reported biological activities-suggest that it could be developed into-a novel therapeutic agent.- Further research is warranted-to fully elucidate its mechanisms-of action-and clinical-applications.- As our understanding-of complex molecular interactions-progresses,-this class-of compounds-is likely-to remain-at-the forefront-of-drug discovery-efforts-in-the-years-to come.